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Abstract
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound belonging to

the benzo[b]thiophene class of molecules. This class is of significant interest to the medicinal

chemistry community due to the broad spectrum of pharmacological activities exhibited by its

derivatives, including antimicrobial and anticancer properties. This technical guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and potential

biological activities of Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate, based on

available scientific literature. While specific biological data for this compound is limited, this

document extrapolates potential activities from structurally related analogs to guide future

research and drug development efforts.

Chemical Identity and Properties
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is identified by the CAS Number 13134-

76-4. Its chemical structure and key properties are summarized below.

Chemical Structure:

Caption: Chemical structure of Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate.
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Table 1: Chemical and Physical Properties

Property Value Reference

CAS Number 13134-76-4 [1]

Molecular Formula C₁₀H₈O₃S [1]

Molecular Weight 208.23 g/mol [1]

IUPAC Name

Methyl 3-

hydroxybenzo[b]thiophene-2-

carboxylate

SMILES
COC(=O)C1=C(O)C2=C(S1)C

=CC=C2

Melting Point 104 °C [2]

Appearance Solid

Synthesis
A key method for the synthesis of Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is

through a nitro displacement reaction, as reported by James R. Beck in 1973.[2]

Experimental Protocol: Synthesis via Nitro
Displacement[2]
This procedure involves the reaction of a substituted methyl o-nitrobenzoate with methyl

thioglycolate in the presence of a base.

Materials:

Substituted methyl o-nitrobenzoate (30 mmol)

Methyl thioglycolate (4.0 mL)

Lithium hydroxide (2.5 g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.guidechem.com/encyclopedia/synthesis_13134-76-4-p1.html
https://www.guidechem.com/encyclopedia/synthesis_13134-76-4-p1.html
https://www.guidechem.com/encyclopedia/synthesis_13134-76-4-p1.html
https://pubs.acs.org/doi/pdf/10.1021/jo00987a038
https://www.benchchem.com/product/b083187?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo00987a038
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethylformamide (DMF) (60 mL)

Ice bath

Procedure:

To a well-stirred, cold solution (ice bath) containing the substituted methyl o-nitrobenzoate

and methyl thioglycolate in DMF, slowly add lithium hydroxide portionwise.

Stir the mixture. The progress of the reaction can be monitored by thin-layer

chromatography.

Upon completion, the product can be isolated and purified by crystallization.

The following diagram illustrates the general workflow for this synthesis.
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Synthesis Workflow
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Caption: General workflow for the synthesis of the target compound.
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Spectral Data
Detailed spectral data for Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is not readily

available in the public domain. However, data for structurally similar compounds can provide

valuable reference points for characterization.

Table 2: Reference Spectral Data for Related Benzo[b]thiophene Derivatives

Compound
1H NMR (δ,
ppm)

13C NMR
(δ, ppm)

Mass Spec
(m/z)

IR (cm⁻¹) Reference

Methyl

benzo[b]thiop

hene-2-

carboxylate

7.97-8.02 (m,

2H), 7.32-

7.47 (m, 2H),

3.83 (s, 3H)

166.7, 132.6,

130.4, 129.5,

128.8, 128.1,

51.7

192 (M+) Not specified [3]

(3-

Hydroxybenz

o[b]thiophen-

2-yl)

(phenyl)meth

anone

12.01 (s, 1H),

8.37 (d, 2H),

7.98 (d, 1H),

7.62 (t, 1H),

7.49 (t, 1H)

193.09,

164.22,

137.25,

134.21,

132.95,

131.34,

131.16,

130.75,

130.71,

130.31,

128.30,

127.18,

123.96

299.03 (M+)

for nitro-

derivative

Not specified [4]

Potential Biological Activities and Signaling
Pathways
While no specific biological studies on Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate
have been published, the benzo[b]thiophene scaffold is a well-established pharmacophore with

a wide range of biological activities.
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Antimicrobial Activity
Derivatives of benzo[b]thiophene have demonstrated significant potential as antimicrobial

agents. For instance, a series of benzo[b]thiophene acylhydrazones were synthesized and

showed activity against multidrug-resistant Staphylococcus aureus (MRSA).[5] This suggests

that Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate could serve as a valuable starting

point for the development of novel antibacterial agents.

Anticancer Activity
The benzo[b]thiophene core is also present in numerous compounds with anticancer

properties. A recent study highlighted that benzo[b]thiophene-3-carboxylic acid 1,1-dioxide

derivatives can act as anticancer agents by targeting the RhoA/ROCK signaling pathway.[6][7]

This pathway is crucial for cellular processes that, when dysregulated, can promote tumor

growth and metastasis.[6][7]

Based on this, a hypothetical mechanism of action for a benzo[b]thiophene derivative as an

anticancer agent targeting the RhoA/ROCK pathway is depicted below.
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Hypothetical Anticancer Mechanism
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Caption: Hypothetical inhibition of the RhoA/ROCK pathway.
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Conclusion and Future Directions
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is a readily synthesizable compound

that belongs to a class of molecules with significant therapeutic potential. While direct biological

data is currently lacking, the known antimicrobial and anticancer activities of its structural

analogs strongly suggest that this compound warrants further investigation. Future research

should focus on the comprehensive biological screening of Methyl 3-
hydroxybenzo[b]thiophene-2-carboxylate and its derivatives to elucidate their specific

mechanisms of action and to explore their potential as lead compounds in drug discovery

programs. The detailed synthesis protocol and compiled reference data in this guide provide a

solid foundation for such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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